3-[2-(4-Fluorophenyl)-2-oxoethyl]-3-azabicyclo[3.1.0]hexane-2,4-dione

• IUPAC Name: 3-[2-(4-fluorophenyl)-2-oxoethyl]-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C13H10FNO3/c14-8-3-1-7(2-4-8)11(16)6-15-12(17)9-5-10(9)13(15)18/h1-4,9-10H,5-6H2
• InChI Key: WGRUVHUXBRUGFD-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C(=O)N(C2=O)CC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C13H10FNO3
• Molecular Weight: 247.22 g/mol

Description

The compound “3-[2-(4-Fluorophenyl)-2-oxoethyl]-3-azabicyclo[3.1.0]hexane-2,4-dione” is a chemical with the molecular formula C13H10FNO3. It is also known as Atorvastatin Epoxy Tetrahydrofuran Analog, which is a USP Pharmaceutical Analytical Impurity (PAI) and is used in analytical testing to detect, identify, and measure pharmaceutical impurities.

Scientific Research Applications

Aromatase Inhibitory Activity

One significant area of application for compounds structurally related to 3-[2-(4-Fluorophenyl)-2-oxoethyl]-3-azabicyclo[3.1.0]hexane-2,4-dione is as inhibitors of human placental aromatase. Aromatase is a cytochrome-P450-dependent enzyme that plays a crucial role in the biosynthesis of estrogens from androgens. Compounds such as 3-(cyclohexymethyl)-1-(4-aminophenyl)-3-azabicyclo[3.1.0]hexane-2, 4-dione and its enantiomers have been synthesized and shown to possess significant inhibitory activity against this enzyme, suggesting potential applications in the endocrine therapy of hormone-dependent tumors, including breast cancer (Staněk et al., 1991).

Synthesis of Carbapenem Antibiotics

The structural motif of 3-[2-(4-Fluorophenyl)-2-oxoethyl]-3-azabicyclo[3.1.0]hexane-2,4-dione and related compounds serves as a key building block in the synthesis of carbapenem antibiotics. Research demonstrates the synthesis of 2-azabicyclo[2.2.0]hexane-3,5-dione and its application in generating new carbapenem nuclei, highlighting the compound's relevance in developing antibiotics with a broad spectrum of antibacterial activity (Katagiri et al., 1985).

Potential Non-narcotic Analgesic Agents

Compounds belonging to the family of 1-aryl-3-azabicyclo[3.1.0]hexanes, closely related to the compound , have been synthesized and evaluated for their analgesic properties. These compounds have shown promising results in mouse writhing and rat paw-pain assays, identifying them as potential non-narcotic analgesic agents. Bicifadine, one such compound, has demonstrated significant analgesic potency, warranting further clinical trials (Epstein et al., 1981).

Stabilization of Li-Ion Battery Interfaces

In the field of energy storage, derivatives of 3-[2-(4-Fluorophenyl)-2-oxoethyl]-3-azabicyclo[3.1.0]hexane-2,4-dione have been investigated as electrolyte additives for lithium-ion batteries. These additives have been found to improve the stability and performance of the battery interface at elevated temperatures, enhancing the capacity retention of Li1.1(Mn1/3Ni1/3Co1/3)0.9O2/graphite cells (Zhang et al., 2014).